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Compound of Interest

Compound Name: 4-Chloro-5-methoxybenzofuran
CAS No.: 77440-97-2
Cat. No.: B1625610
Get Quote
. J

Welcome to the technical support center for the synthesis of 4-Chloro-5-methoxybenzofuran.
This guide is designed for researchers, medicinal chemists, and process development
scientists. Here, we address common challenges and frequently asked questions to help you
optimize your synthetic route and improve your yield of this important benzofuran derivative.
Our approach is grounded in mechanistic principles and supported by established literature.

Introduction: A Proposed Synthetic Strategy

While numerous methods exist for benzofuran synthesis, a robust and adaptable route for
preparing 4-Chloro-5-methoxybenzofuran involves a two-step sequence starting from a
readily available substituted phenol. This strategy, adapted from similar benzofuran syntheses,
involves an initial Pummerer reaction-mediated cyclization followed by a desulfurization step.

The proposed overall workflow is outlined below:
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Step 1: Pummerer Reaction & Cyclization
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Step 2: Desulfurization

Final Product:
4-Chloro-5-methoxybenzofuran

Yields
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4-chloro-5-methoxybenzofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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